Cas no 142203-65-4 (9-Dihydro-13-acetylbaccatin III)

9-dihydro-13-acetylbaccatin III (9-dhab III) is an intermediate for the preparation of paclitaxel analogues

9-Dihydro-13-acetylbaccatin III structure

142203-65-4 structure

Product Name:9-Dihydro-13-acetylbaccatin III

CAS No:142203-65-4

Molecular Formula:C₃₃H₄₂O₁₂

Molecular Weight:630.6794

MDL:MFCD25541752

CID:64706

9-Dihydro-13-acetylbaccatin III Properties

Names and Identifiers

- 13-Acetyl-9-dihydrobaccatin III
- 2a,3,4,4a,5,6,9,10,12,12a-Decahydro-4a,8,13,13-tetramethyl-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-6,9,12b-triacetate 12-benzoate
- 10-DAB-Ⅲ
- 13-Acetyl-9-Dihydrobaccatin-III
- 9-DHB
- 9-DIHYDRO-13-ACETYL BACCATIN III(9-DHB)
- ACETYL-9-DIHYDROBACCATIN III, 13-(P)
- 9-dihydro-13-acetylbaccatinIII
- 7,9-Dideacetyl baccatin VI
- 7-AMino-4-MethylcouMarin
- 9-dehydro-13-acetylbaccatin III
- 9-DHAB III
- CS-1097
- Ddabvi
- 2a,3,4,4a,5,6,9,10,12,12a-Decahydro-4a,8,13,13-tetramethyl-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-6,9,12b-triacetate 12-benzoat
- A14982
- [(1S,2S,3R,4R,7R,9R,10S,11R,12S,15R)-4,12,15-Triacetyloxy-1,9,11-trihydroxy-10,14,17,17-tetramethyl-
- 9-Dihydro-13-acetylbaccatin III
- 7,9-Dideacetylbaccatin VI
- 13-O-Acetyl-9-dihydrobaccatin III
- +Expand
- MDL： MFCD25541752
- InChIKey： WPPPFZJNKLMYBW-FAEUQDRCSA-N
- Inchi： 1S/C33H42O12/c1-16-21(42-17(2)34)14-33(40)28(44-29(39)20-11-9-8-10-12-20)26-31(7,22(37)13-23-32(26,15-41-23)45-19(4)36)27(38)25(43-18(3)35)24(16)30(33,5)6/h8-12,21-23,25-28,37-38,40H,13-15H2,1-7H3/t21-,22-,23+,25+,26-,27-,28-,31+,32-,33+/m0/s1
- SMILES： O1C([H])([H])[C@@]2([C@@]1([H])C([H])([H])[C@@]([H])([C@@]1(C([H])([H])[H])[C@]([H])([C@@]([H])(C3=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@](C3(C([H])([H])[H])C([H])([H])[H])([C@]([H])([C@@]12[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)O[H])O[H])OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 630.267627g/mol
Surface Charge: 0
XLogP3: 1.5
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 9
Monoisotopic Mass: 630.267627g/mol
Monoisotopic Mass: 630.267627g/mol
Topological Polar Surface Area: 175Å²
Heavy Atom Count: 45
Complexity: 1270
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 630.7

Experimental Properties

LogP: 1.17970
PSA: 148.82000
Color/Form: Powder

9-Dihydro-13-acetylbaccatin III Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001IES-1mg	7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol, 2a,3,4,4a,5,6,9,10,12,12a-decahydro-4a,8,13,13-tetramethyl-, 6,9,12b-triacetate 12-benzoate, (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-	142203-65-4	≥95%	1mg	$124.00
A2B Chem LLC	AA69716-5mg	9-Dihydro-13-acetylbaccatin III	142203-65-4	≥95%	5mg	$321.00	2024-04-20
Aaron	AR001IN4-20mg	7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol, 2a,3,4,4a,5,6,9,10,12,12a-decahydro-4a,8,13,13-tetramethyl-, 6,9,12b-triacetate 12-benzoate, (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-	142203-65-4	98%	20mg	$66.00
Chengdu Biopurify Phytochemicals Ltd	BP0023-100mg	13-Acetyl-9-dihydrobaccatin III	142203-65-4	98%	100mg	$120	2023-09-19
ChromaDex Standards	ASB-00001151-010-10mg	ACETYL	142203-65-4	92%	10mg	$294.00
DC Chemicals	DC10858-100 mg	13-Acetyl-9-dihydrobaccatin-III	142203-65-4	>98%	100mg	$700.0	2022-03-01
eNovation Chemicals LLC	D963497-100mg	7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol, 2a,3,4,4a,5,6,9,10,12,12a-decahydro-4a,8,13,13-tetramethyl-, 6,9,12b-triacetate 12-benzoate, (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-	142203-65-4	99%	100mg	$215	2022-09-08
LKT Labs	T0109-5 mg	13-Acetyl-9-dihydrobaccatin-III	142203-65-4	≥98%	5mg	$479.90	2023-07-11
MedChemExpress	HY-77434-10mg	9-Dihydro-13-acetylbaccatin III	142203-65-4	99.62%	10mg	￥930	2024-04-20
Oakwood	195236-20mg	13-Acetyl-9-dihydrobaccatin III	142203-65-4		20mg	$25.00	2024-07-19

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